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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling point of 2-Methyl-3-pentanol,
a secondary alcohol with applications as a fuel and a volatile marker. This document outlines its
key physicochemical properties, details experimental methodologies for boiling point
determination, and illustrates the underlying principles governing its boiling behavior.

Physicochemical Data of 2-Methyl-3-pentanol

2-Methyl-3-pentanol, with the IUPAC name 2-methylpentan-3-ol, is an organic compound with
the chemical formula C6H140.[1][2] Its properties are summarized in the table below, providing
a clear comparison of key quantitative data.
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Property Value Source
Boiling Point 126.5 °C [1]1(3][4]
128 °C [51[6]

Molecular Weight 102.174 g/mol [1114]
Density 0.8243 g/cm? at 20 °C [1]4]
0.819 g/mL at 25 °C [6]

Water Solubility 20 g/L [4]
Refractive Index 1.412 [3]
1.415 [5]

n20/D 1.417 [6]

Factors Influencing the Boiling Point of Alcohols

The boiling point of an alcohol is primarily determined by the strength of its intermolecular
forces.[7] For 2-Methyl-3-pentanol, the presence of a hydroxyl (-OH) group is the most
significant factor.

e Hydrogen Bonding: The hydroxyl group allows 2-Methyl-3-pentanol molecules to form
strong hydrogen bonds with one another.[8][9][10] These bonds require a substantial amount
of energy to overcome, resulting in a significantly higher boiling point compared to alkanes of
similar molecular weight.[9][10]

e Van der Waals Forces: As the number of carbon atoms increases, the strength of the van der
Waals dispersion forces also increases, leading to a higher boiling point.[10]

e Molecular Branching: Branching in the carbon chain, as seen in 2-Methyl-3-pentanol, can
lower the boiling point compared to its straight-chain isomer, 3-hexanol. Branching reduces
the surface area available for intermolecular contact, thereby weakening the van der Waals
forces.[7]
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The following diagram illustrates the logical relationship between these intermolecular forces
and the boiling point.

(Z-Methyl-:%-pentanol Molecule) (Molecular Structure)

: NN
( (oecusrwegm) (erens)

ncreases ~ Decreases

( ) (Van der Waals Forces)

Strongly Increases/Increases

Click to download full resolution via product page

Intermolecular forces affecting boiling point.

Experimental Determination of Boiling Point

The boiling point of 2-Methyl-3-pentanol can be determined using several established
laboratory methods. The choice of method often depends on the quantity of the sample
available.

Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes (less than 0.5 mL).[11]
Protocol:

o Sample Preparation: A small amount of 2-Methyl-3-pentanol is placed in a small test tube or
a Durham tube.
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o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid sample with the open end down.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then secured in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

o Heating: The side arm of the Thiele tube is gently and continuously heated. This design
facilitates uniform heating of the oil bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating should continue until a vigorous and continuous stream of
bubbles is observed.

e Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the stream of bubbles ceases and the
liquid just begins to enter the capillary tube.[11][12] This indicates that the vapor pressure of
the sample is equal to the atmospheric pressure.

e Record Pressure: The atmospheric pressure should be recorded at the time of the
experiment, as boiling point is pressure-dependent.

Boiling Point Determination by Distillation

For larger sample volumes, a simple distillation apparatus provides an accurate measurement
of the boiling point.

Protocol:

o Apparatus Setup: A distillation flask is filled with the 2-Methyl-3-pentanol sample and a few
boiling chips to ensure smooth boiling. The flask is connected to a condenser, which is
attached to a collection vessel. A thermometer is placed in the neck of the distillation flask,
with the top of the bulb positioned just below the side arm leading to the condenser. This
placement ensures the thermometer measures the temperature of the vapor that is in
thermal equilibrium with the boiling liquid.[11]

» Heating: The distillation flask is heated gently.
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« Distillation: As the liquid boils, its vapor travels into the condenser, where it is cooled and
condenses back into a liquid, which is then collected.

» Boiling Point Reading: The temperature is recorded when it stabilizes during a steady rate of
distillation. This stable temperature is the boiling point of the liquid.

e Record Pressure: The atmospheric pressure should be recorded.

The following diagram illustrates a generalized workflow for the experimental determination of a
liquid's boiling point.
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Generalized workflow for boiling point determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b165387?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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